N-((6-(furan-2-yl)pyridin-3-yl)methyl)-3-(o-tolyl)propanamide

• IUPAC Name: N-[[6-(furan-2-yl)pyridin-3-yl]methyl]-3-(2-methylphenyl)propanamide
• InChI: InChI=1S/C20H20N2O2/c1-15-5-2-3-6-17(15)9-11-20(23)22-14-16-8-10-18(21-13-16)19-7-4-12-24-19/h2-8,10,12-13H,9,11,14H2,1H3,(H,22,23)
• InChI Key: YOBQJJIEEHPHAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)NCC2=CN=C(C=C2)C3=CC=CO3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-((6-(furan-2-yl)pyridin-3-yl)methyl)-3-(o-tolyl)propanamide, also known as Furan-2-yl-pyridin-3-yl-methyl-otolyl-amide (FPA), is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPA is a small molecule inhibitor that targets several important proteins involved in the regulation of cellular processes, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated methods for extending furan synthesis to create novel chemical structures. For instance, reactions involving 2-(acylmethylene)propanediol diacetates under acidic conditions or primary amines under palladium catalysis have yielded trisubstituted pyrroles and substituted methyl pyrrol-1-ylacetates, showcasing the versatility of furan derivatives in synthetic chemistry (Friedrich, Wächtler, & De Meijere, 2002).

Inflammation Inhibition

N-Pyridinyl(methyl)indole-1- or 3-propanamides and propenamides, structurally related to the compound , have been studied for their potential as topical and systemic inflammation inhibitors, acting as non-acidic NSAIDs. These compounds, through pharmacomodulation, have shown significant anti-inflammatory activity, comparable to or exceeding standard treatments like ibuprofen and dexamethasone (Dassonville et al., 2008).

Molecular Structures and Self-Assembly

Studies on bis-bidentate bridging ligands, incorporating furan derivatives similar to N-((6-(furan-2-yl)pyridin-3-yl)methyl)-3-(o-tolyl)propanamide, have led to the development of novel molecular structures. These include molecular squares, cubes, and chains formed through self-assembly with transition metal dications. The research highlights the compound's application in creating complex molecular architectures with potential applications in nanotechnology and materials science (Stephenson & Ward, 2011).

Synthetic Strategies for C-Nucleosides

The dye-sensitized photooxygenation of sugar-furans has been explored as a synthetic strategy for novel C-nucleosides and functionalized exo-glycals. This method utilizes furan derivatives for the construction of complex molecules, demonstrating the compound's role in innovative synthetic pathways (Cermola & Iesce, 2006).